Cas no 28296-70-0 (chi-Caesalpin)

chi-Caesalpin structure
Product name:chi-Caesalpin
chi-Caesalpin Chemical and Physical Properties
Names and Identifiers
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- chi-Caesalpin
- x-Caesalpin
- 1,2,3,4,4a,5,6,6a,7,11,11a,11b-Dodecahydro-4,4,7,11b-tetramethylphenanthro[3,2-b]furan-3,4a,6-triol
- 28296-70-0
-
- Inchi: InChI=1S/C20H30O4/c1-11-12-6-8-24-15(12)9-13-17(11)14(21)10-20(23)18(2,3)16(22)5-7-19(13,20)4/h6,8,11,13-14,16-17,21-23H,5,7,9-10H2,1-4H3
- InChI Key: GPLHUXZBDZJHPV-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 334.21440943Da
- Monoisotopic Mass: 334.21440943Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 0
- Complexity: 520
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 7
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 73.8Ų
- XLogP3: 2.6
chi-Caesalpin Related Literature
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Li Tao,Wei Zhang,Yaxin Zhang,Mei Zhang,Yueying Zhang,Xing Niu,Qing Zhao,Zhenxing Liu,Yuyin Li,Aipo Diao Food Funct., 2021,12, 2914-2924
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Junwei Yang,Moyun Chen,Ji Ma,Wei Huang,Haoyun Zhu,Yuli Huang,Weizhi Wang J. Mater. Chem. C, 2015,3, 10074-10078
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Florian Oliva,Laia Arqués,Laura Acebo,Maxim Guc,Yudania Sánchez,Xavier Alcobé,Edgardo Saucedo,Victor Izquierdo-Roca J. Mater. Chem. A, 2017,5, 23863-23871
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Kai Li,Rik Van Deun Mater. Chem. Front., 2019,3, 403-413
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Liuyang Zhang,Xianqiao Wang Phys. Chem. Chem. Phys., 2014,16, 2981-2988
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